2,5-dichloro-N-(2-methylphenyl)benzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-(2-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C13H11Cl2NO2S/c1-9-4-2-3-5-12(9)16-19(17,18)13-8-10(14)6-7-11(13)15/h2-8,16H,1H3
• InChI Key: MTTMWFIBZPZFSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C13H11Cl2NO2S
• DSSTOX Substance ID: DTXSID60968112
• Molecular Weight: 316.2 g/mol
• CAS RN: 5344-62-7

Description

2,5-Dichloro-N-(2-methylphenyl)benzenesulfonamide is a chemical compound that belongs to the class of benzenesulfonamides. These compounds are of significant interest due to their versatile chemical properties and potential applications in various fields, including organic synthesis and pharmaceuticals. Benzenesulfonamides often serve as key intermediates in the synthesis of more complex molecules.

Synthesis Analysis

The synthesis of benzenesulfonamide derivatives often involves the chlorosulfonation of aromatic compounds followed by subsequent reactions with amines. In the context of derivatives similar to 2,5-dichloro-N-(2-methylphenyl)benzenesulfonamide, this process might include the interaction of N-(2-methylphenyl)benzenesulfonamide with chlorosulfonic acid under specific conditions to introduce chloro groups at designated positions on the benzene ring (Rublova et al., 2017).

Safety and Hazards

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